Cas no 196714-44-0 ((2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate)

(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate is a highly functionalized carbohydrate derivative with significant utility in synthetic organic chemistry and glycobiology research. Its key structural features include multiple acetyl-protected hydroxyl groups, an azido functionality at the C6 position, and an acetamido group at C5, making it a versatile intermediate for glycosylation reactions and the synthesis of complex oligosaccharides. The stereochemistry and protective group arrangement enhance its stability and reactivity in selective transformations. This compound is particularly valuable for the preparation of glycosyl donors or acceptors in the synthesis of biologically relevant glycoconjugates, including glycoproteins and glycolipids, facilitating studies in carbohydrate-mediated biological processes.
(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate structure
196714-44-0 structure
Product Name:(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate
CAS No:196714-44-0
MF:C14H20N4O8
MW:372.330603599548
CID:5606752
PubChem ID:54273954
Update Time:2026-03-11

(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5R,6S)-5-ACETAMIDO-2-(ACETOXYMETHYL)-6-AZIDOTETRAHYDRO-2H-PYRAN-3,4-DIYL DIACETATE
    • 196714-44-0
    • F86888
    • 2-acetamido-3,4,6-tri-O-acetyl-1-azido-1,2-dideoxy-a-D-galactopyranose
    • RMCFMPMNMQZHSF-RGDJUOJXSA-N
    • (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate
    • Inchi: 1S/C14H20N4O8/c1-6(19)16-11-13(25-9(4)22)12(24-8(3)21)10(5-23-7(2)20)26-14(11)17-18-15/h10-14H,5H2,1-4H3,(H,16,19)/t10-,11-,12+,13-,14+/m1/s1
    • InChI Key: RMCFMPMNMQZHSF-RGDJUOJXSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 372.12811361g/mol
  • Monoisotopic Mass: 372.12811361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 132Ų

(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY338735-0.1g
(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate
196714-44-0 ≥95%
0.1g
¥3125.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY338735-0.25g
(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate
196714-44-0 ≥95%
0.25g
¥5000.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY338735-1g
(2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate
196714-44-0 ≥95%
1g
¥12500.00 2025-04-16

Additional information on (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate

Comprehensive Guide to (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl Diacetate (CAS No. 196714-44-0)

The compound (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate (CAS No. 196714-44-0) is a highly specialized carbohydrate derivative with significant applications in pharmaceutical research and biochemical studies. This compound, often referred to as a modified sugar derivative, is part of a growing interest in glycoscience, a field that explores the role of sugars in biological systems. Its unique structure, featuring azido and acetamido functional groups, makes it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of CAS No. 196714-44-0 is its role in click chemistry, a technique widely used in drug discovery and material science. The presence of the azido group allows for efficient conjugation with other molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has revolutionized bioconjugation strategies. Researchers are increasingly leveraging this property to develop targeted drug delivery systems and diagnostic probes, aligning with the current trend of personalized medicine.

In addition to its synthetic utility, (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate is also studied for its potential in glycobiology. The compound serves as a precursor for glycosylation reactions, which are critical in understanding cellular communication and immune responses. With the rise of interest in glycan-based therapeutics, this compound has garnered attention for its ability to mimic natural sugar structures, offering insights into vaccine development and cancer immunotherapy.

The market for specialty carbohydrates like CAS No. 196714-44-0 is expanding, driven by advancements in biopharmaceuticals and biomaterials. As industries seek more sustainable and efficient synthesis routes, this compound stands out due to its versatility and compatibility with green chemistry principles. Recent studies highlight its use in enzymatic synthesis, reducing the need for harsh reagents and minimizing environmental impact—a topic of high relevance in today’s eco-conscious research landscape.

For researchers and manufacturers, sourcing high-quality (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate is crucial. The compound’s stability, purity, and solubility are key factors in its application, making it essential to work with reputable suppliers. Common queries in search engines include "synthesis of azido sugars", "applications of carbohydrate derivatives in drug development", and "CAS 196714-44-0 suppliers", reflecting the growing demand for specialized biochemicals.

Looking ahead, the potential of CAS No. 196714-44-0 in nanotechnology and bioengineering is being explored. Its ability to form stable linkages with other biomolecules positions it as a candidate for smart materials and biosensors. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in next-generation biomedical innovations.

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